Cas no 187963-91-3 (3-(3-Bromobenzoyl)thiophene)

3-(3-Bromobenzoyl)thiophene is a brominated aromatic ketone derivative featuring a thiophene ring, which serves as a versatile intermediate in organic synthesis. Its key structural attributes—a benzoyl group substituted at the meta position with bromine and linked to a thiophene moiety—make it valuable for cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of complex heterocyclic systems. The electron-withdrawing bromine enhances reactivity in nucleophilic substitutions, while the thiophene ring contributes to π-conjugation, useful in materials science. This compound is particularly relevant in pharmaceutical and agrochemical research, where precise functionalization of aromatic systems is required. High purity and stability further ensure consistent performance in synthetic applications.
3-(3-Bromobenzoyl)thiophene structure
3-(3-Bromobenzoyl)thiophene structure
Product Name:3-(3-Bromobenzoyl)thiophene
CAS No:187963-91-3
MF:C11H7BrOS
MW:267.141680955887
MDL:MFCD07699020
CID:869439
Update Time:2026-04-29

3-(3-Bromobenzoyl)thiophene Chemical and Physical Properties

Names and Identifiers

    • (3-bromophenyl)-thiophen-3-ylmethanone
    • 3-(3-Bromobenzoyl)thiophene
    • MDL： MFCD07699020
    • Inchi： InChI=1S/C11H7BrOS/c12-10-3-1-2-8(6-10)11(13)9-4-5-14-7-9/h1-7H
    • InChI Key： GHCSNYCUSDAYOB-UHFFFAOYSA-N
    • SMILES： C1=CC(=CC(=C1)Br)C(=O)C2=CSC=C2

Computed Properties

  • Exact Mass: 265.94000
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 45.31000
  • LogP: 3.74160

3-(3-Bromobenzoyl)thiophene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(3-Bromobenzoyl)thiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
202326-1g
3-(3-Bromobenzoyl)thiophene
 187963-91-3 97%
1g
 ￡554.00 2022-02-28
Fluorochem
202326-2g
3-(3-Bromobenzoyl)thiophene
 187963-91-3 97%
2g
 ￡837.00 2022-02-28
Fluorochem
202326-5g
3-(3-Bromobenzoyl)thiophene
 187963-91-3 97%
5g
 ￡1702.00 2022-02-28
abcr
AB362453-1 g
3-(3-Bromobenzoyl)thiophene, 97%; .
 187963-91-3 97%
1g
 €954.60 2023-04-26
abcr
AB362453-2 g
3-(3-Bromobenzoyl)thiophene, 97%; .
 187963-91-3 97%
2g
 €1400.00 2023-04-26
TRC
B082930-250mg
3-(3-Bromobenzoyl)thiophene
 187963-91-3
250mg
 $ 440.00 2022-06-07
TRC
B082930-500mg
3-(3-Bromobenzoyl)thiophene
 187963-91-3
500mg
 $ 735.00 2022-06-07
Matrix Scientific
103558-1g
3-(3-Bromobenzoyl)thiophene
 187963-91-3
1g
 $517.00 2023-09-05
Matrix Scientific
103558-2g
3-(3-Bromobenzoyl)thiophene
 187963-91-3
2g
 $739.00 2023-09-05
Matrix Scientific
103558-5g
3-(3-Bromobenzoyl)thiophene
 187963-91-3
5g
 $1412.00 2023-09-05

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